Cas no 1017789-12-6 (3-Amino-5-chloro-2-cyanothiophene)
1017789-12-6 structure
Product Name:3-Amino-5-chloro-2-cyanothiophene
CAS No:1017789-12-6
MF:C5H3ClN2S
MW:158.608718156815
CID:2625831
Update Time:2023-08-07
3-Amino-5-chloro-2-cyanothiophene Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-5-chloro-2-cyanothiophene
- 3-amino-5-chlorothiophene-2-carbonitrile
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- Inchi: 1S/C5H3ClN2S/c6-5-1-3(8)4(2-7)9-5/h1H,8H2
- InChI Key: PKSKOQNCWLCEIU-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C#N)S1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 152
- Topological Polar Surface Area: 78
3-Amino-5-chloro-2-cyanothiophene Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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